(E)-N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H15NO5/c20-18(8-6-14-4-3-11-21-14)19-9-1-2-10-22-15-5-7-16-17(12-15)24-13-23-16/h3-8,11-12H,9-10,13H2,(H,19,20)/b8-6+
• InChI Key: KRDOHAJNDJXVIN-SOFGYWHQSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCC#CCNC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)OCC#CCNC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol

Description

(E)-N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-(furan-2-yl)acrylamide, also known as BDF-8638, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. In

Scientific Research Applications

• Potency Enhancement in Cancer Cell Lines : One of the applications of this compound involves enhancing potency against cancer cell lines. A study found that modifications of the compound structure led to improved cytotoxicity against a range of cancer cell lines (Tarleton et al., 2013).

• Activity as KCNQ2 Openers : Derivatives of this compound have shown activity as KCNQ2 openers. These are important in the context of neurological research, particularly for the treatment of diseases associated with neuronal hyperexcitability (Wu et al., 2004).

• Enantioselective Ene-Reduction by Fungi : In a green chemistry approach, the compound has been used in enantioselective ene-reduction, a chemical reaction, with the help of marine and terrestrial fungi. This highlights its potential in environmentally friendly chemical synthesis (Jimenez et al., 2019).

• Synthesis and Reactivity Studies : Various studies have explored the synthesis and reactivity of compounds closely related to (E)-N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-(furan-2-yl)acrylamide, shedding light on their potential applications in organic and medicinal chemistry (Aleksandrov et al., 2017).

• Anticancer Activity and Cellular Target Identification : A study identified that a derivative of this compound has strong anticancer activity, with importin β1 (KPNB1) as its target. This discovery is significant for developing new anticancer agents (Kim et al., 2016).

• Synthesis of Polymeric Materials : Another application is in the synthesis of polymeric materials. Derivatives of this compound have been used to synthesize polymers with specific properties, such as pH sensitivity or thermal responsiveness (Fleischmann et al., 2013).

• Investigation in Molecular Structure and Electronic Properties : Research has also been conducted on the molecular structure and electronic properties of related compounds, which is important for understanding their chemical behavior and potential applications in materials science (Barım et al., 2019).